Cas no 2228800-99-3 (4-(2,3-difluorophenoxy)-4-methylpiperidine)

• Product Name: 4-(2,3-difluorophenoxy)-4-methylpiperidine
• CAS No: 2228800-99-3
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 5877747
• PubChem ID: 165653781
• Update Time: 2025-06-11

4-(2,3-difluorophenoxy)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-difluorophenoxy)-4-methylpiperidine
• 2228800-99-3
• EN300-1795205

• Inchi： 1S/C12H15F2NO/c1-12(5-7-15-8-6-12)16-10-4-2-3-9(13)11(10)14/h2-4,15H,5-8H2,1H3
• InChI Key： MHBHUJUOMSMQIM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1OC1(C)CCNCC1)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2,3-difluorophenoxy)-4-methylpiperidine

Introduction to 4-(2,3-difluorophenoxy)-4-methylpiperidine (CAS No. 2228800-99-3)

4-(2,3-difluorophenoxy)-4-methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228800-99-3, is a significant compound in the realm of pharmaceutical chemistry. This piperidine derivative features a 2,3-difluorophenoxy substituent, which imparts unique electronic and steric properties to the molecule. The presence of a methyl group at the 4-position of the piperidine ring further modulates its pharmacological profile, making it a compound of considerable interest in medicinal chemistry.

The structural motif of 4-(2,3-difluorophenoxy)-4-methylpiperidine is highly relevant in the development of novel therapeutic agents. The 2,3-difluorophenoxy moiety is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity towards biological targets. This feature has been extensively explored in recent years, leading to several promising drug candidates that leverage fluorinated aromatic groups for improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on fluorinated piperidine derivatives as pharmacophores. These compounds exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer properties. The fluorine atoms in the 2,3-difluorophenoxy group contribute to electron-withdrawing effects, which can influence the molecule's reactivity and interactions with biological receptors. This has prompted investigations into its potential applications in treating various diseases.

One of the most compelling aspects of 4-(2,3-difluorophenoxy)-4-methylpiperidine is its versatility in drug design. The piperidine ring is a well-established scaffold in medicinal chemistry, known for its ability to mimic natural amino acid structures and enhance oral bioavailability. When combined with the 2,3-difluorophenoxy group, the compound gains additional properties that make it suitable for targeting specific biological pathways.

Recent studies have highlighted the role of fluorinated aromatic compounds in modulating enzyme activity and receptor binding. For instance, derivatives of 4-(2,3-difluorophenoxy)-4-methylpiperidine have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The electron-deficient nature of the 2,3-difluorophenoxy group allows for strong interactions with hydrophobic pockets in target proteins, enhancing drug efficacy.

The synthesis of 4-(2,3-difluorophenoxy)-4-methylpiperidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired structure efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into scalable manufacturing processes for related derivatives.

The pharmacological evaluation of 4-(2,3-difluorophenoxy)-4-methylpiperidine has revealed several interesting properties. In vitro studies have demonstrated its potential as an intermediate in the synthesis of bioactive molecules with therapeutic applications. The compound's ability to interact with various biological targets suggests its utility in developing drugs for neurological disorders, infectious diseases, and chronic conditions.

One particularly intriguing aspect of this compound is its potential role in modulating neurotransmitter systems. Piperidine derivatives are known to influence neurotransmitter release and receptor function, making them valuable candidates for treating neurological conditions such as depression and epilepsy. The addition of the 2,3-difluorophenoxy group may further enhance these effects by improving blood-brain barrier penetration and receptor selectivity.

The development of novel fluorinated piperidine-based drugs is an active area of research driven by their unique chemical properties and biological activities. Companies and academic institutions are investing heavily in exploring these compounds for their therapeutic potential. The success of such endeavors relies on a deep understanding of structure-activity relationships (SAR) and rational drug design principles.

Future directions in the study of 4-(2,3-difluorophenoxy)-4-methylpiperidine include exploring its interactions with complex biological systems and evaluating its safety profile in preclinical models. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the discovery process and identify promising lead compounds for further development.

In conclusion,4-(2,3-difluorophenoxy)-4-methylpiperidine (CAS No. 2228800-99-3) represents a fascinating example of how structural modifications can yield compounds with enhanced pharmacological properties. Its unique combination of a piperidine scaffold and a 2,3-difluorophenoxy substituent makes it a valuable asset in pharmaceutical research. As our understanding of fluorinated compounds grows,this molecule will likely play an increasingly important role in the development of next-generation therapeutics.